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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B2861427

Disclaimer: Initial literature searches for "Banksialactone A" did not yield any specific data
regarding its biological activity, isolation, or synthesis. Therefore, this guide provides a
representative overview of the preliminary biological screening of extracts from the Banksia
genus, to which Banksialactone A would belong. The data and protocols presented herein are
based on published studies of Banksia species and are intended to serve as a reference for
researchers, scientists, and drug development professionals interested in the potential
bioactivities of compounds from this genus.

Introduction

The Banksia genus, a prominent member of the Proteaceae family, is endemic to Australia and
has been a source of traditional medicine for Indigenous Australians. Phytochemical
investigations of this genus are limited, but preliminary studies on crude extracts have indicated
the presence of bioactive compounds with potential therapeutic applications. This technical
guide summarizes the available data on the antimicrobial activity of extracts from Banksia
species and provides detailed experimental protocols for the assays employed.

Data Presentation

The following table summarizes the minimum inhibitory concentrations (MICs) of methanolic
leaf extracts from Banksia collina and Banksia oblongifolia against a panel of Gram-positive
and Gram-negative bacteria.
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. . . Banksia oblongifolia
. . Banksia collina Methanolic .
Bacterial Species Methanolic Leaf Extract
Leaf Extract MIC (pg/mL)

MIC (pg/mL)
Alcaligenes faecalis 225 486
Bacillus cereus 515 875
Bacillus subtilis 923 1250
Yersinia enterocolitica 518 1136

Data sourced from a study on
the inhibitory activity of
Banksia collina and Banksia
oblongifolia methanolic leaf
extracts.[1][2]

A broader review of the Proteaceae family notes that leaf extracts from the Banksia genus have
shown activity against the plant pathogen Phytophthora cinnamomi with MIC values in the
range of 1-6 mg/mL.[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the preliminary
screening of Banksia extracts.

A standardized protocol for the preparation of methanolic leaf extracts is crucial for the
reproducibility of biological screening assays.

Air-dried Banksia leaves —»(Gnnu toa fine puwduy)—»[Exmu with methanol (e.g, 1:10 wiv) with agitation for 2:@—»61\‘” through sterile filter pnpcD—»Gmpomc ‘methanol under reduced prcsaun)—bﬁ(uumtlmm dried extract in 20% methanol to desired LunLcnlmnun\ —
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Figure 1: Workflow for Methanolic Leaf Extract Preparation.

The disc diffusion assay is a qualitative method used to screen for antimicrobial activity.
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Figure 2: Workflow for the Disc Diffusion Assay.

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth
of a microorganism. A common method for determining MIC is the broth microdilution assay.
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Figure 3: Workflow for MIC Determination via Broth Microdilution.

This assay is a simple, rapid, and low-cost method for the preliminary assessment of toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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